Cas no 124443-68-1 (1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate)
124443-68-1 structure
1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate
1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate Properties
Names and Identifiers
-
- 1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate
- N-BOC-4-METHYL PIPERIDINECARBOXYLATE
- PIPERIDINE-1,4-DICARBOXYLIC ACID 1-TERT-BUTYL ESTER 4-METHYL ESTER
- METHYL N-BOC-4-PIPERIDINECARBOXYLATE
- METHYL N-BOC-PIPERIDIN-4-CARBOXYLATE
- 1-N-BOC-4-PIPERIDINECARBOXYLIC ACID METHYL ESTER
- Methyl 1-N-Boc-4-piperidinecarboxylate
- Methyl 1-(tert-Butoxycarbonyl)-4-piperidinecarboxylate
- 1-(tert-Butyl) 4-methyl tetrahydro-1,4(2H)-pyridinedicarboxylate
- 1,4-Piperidinedicarboxylic acid, 1-(1,1-dimethylethyl) 4-methyl ester
- methyl 1-boc-piperidine-4-carboxylate
- Methyl 1-tert-butoxycarbonylpiperidine-4-carboxyla
- Methyl 1-tert-butoxycarbonylpiperidine-4-carboxylate
- N-Boc-Piperidine-4-carboxylic acid methyl ester
- 1-(tert-Butoxycarbonyl)-4-piperidinecarboxylic Acid Methyl Ester
- 1-Boc-4-piperidinecarboxylic Acid Methyl Ester
- 1-O-tert-butyl 4-O-methyl piperidine-
- Methyl 1-Boc-4-piperidinecarboxylate
- Methyl N-Boc-Piperidine-4-Carboxylate
- Piperidine-1,4-dicarboxylic Acid 1-tert-Butyl 4-Methyl Ester
- tert-Butyl methyl piperidine-1,4-dicarboxylate
- N-Boc- Piperidine-4-carboxylate
- Methyl-boc-piperidine-4-carboxylate
- N-Boc-Isonipecotic acid methyl ester
- MethylN-Boc-4-piperidinecarboxylateG
- N-BOC-Piperidine-4-carboxylicacidmethyl
- +Expand
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- MFCD02183584
- 1S/C12H21NO4/c1-12(2,3)17-11(15)13-7-5-9(6-8-13)10(14)16-4/h9H,5-8H2,1-4H3
- O=C(N1CCC(C(OC)=O)CC1)OC(C)(C)C
Computed Properties
- 243.14700
Experimental Properties
- 1.74440
- 55.84000
- 1.463
- 307.4°C at 760 mmHg
- 33.0 to 37.0 deg-C
- 139.7°
- Colorless to Yellow Liquid
- 1.07
1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate Security Information
- 26-36
- Xi
- H315-H319-H335
- P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Inert atmosphere,Room Temperature
- 36/37/38
- Warning
- IRRITANT
1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate Customs Data
- 2933399090
-
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate Price
1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate Suppliers
JU LAN HUA GONG KE JI ( QING DAO ) Co., Ltd.
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(CAS:124443-68-1)
WANG JING LI
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hope2084@163.com
AN HUI DE XIN JIA Biomedical Co., Ltd.
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(CAS:124443-68-1)
LIANG JIA XIU
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Hubei Jianchu Biological Pharmaceutical Co., Ltd.
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(CAS:124443-68-1)
FANG YING ZI
13477038394
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Shanghai Aladdin Biochemical Technology Co., Ltd
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(CAS:124443-68-1)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:124443-68-1)
TANG SI LEI
15026964105
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Qi Chen,Ya-Nan Sun,Meng-Ying Xu,Wei Liu,Bao-Hang Han RSC Adv., 2016,6, 48543-48549
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124443-68-1 (1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:124443-68-1)1-tert-Butyl 4-methyl piperidine-1,4-dicarboxylate
99%
1kg
183.0